Cas no 1805398-87-1 (Ethyl 6-aminomethyl-2-bromo-3-cyanophenylacetate)

• Product Name: Ethyl 6-aminomethyl-2-bromo-3-cyanophenylacetate
• CAS No: 1805398-87-1
• MF: C₁₂H₁₃BrN₂O₂
• MW: 297.147822141647
• CID: 4946230
• Update Time: 2025-05-24

Ethyl 6-aminomethyl-2-bromo-3-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-aminomethyl-2-bromo-3-cyanophenylacetate

• Inchi： 1S/C12H13BrN2O2/c1-2-17-11(16)5-10-8(6-14)3-4-9(7-15)12(10)13/h3-4H,2,5-6,14H2,1H3
• InChI Key： PWRUEZPOSNFFDG-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=CC(CN)=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 313
• XLogP3: 1.3
• Topological Polar Surface Area: 76.1

Additional information on Ethyl 6-aminomethyl-2-bromo-3-cyanophenylacetate

Ethyl 6-Aminomethyl-2-Bromo-3-Cyanophenylacetate: A Comprehensive Overview

Ethyl 6-aminomethyl-2-bromo-3-cyanophenylacetate, with the CAS number 1805398-87-1, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes an ethyl ester group, an aminomethyl substituent, and both bromine and cyano functionalities. These features make it a versatile molecule with potential applications in drug discovery, agrochemicals, and advanced materials science.

The Ethyl 6-Aminomethyl-2-Bromo-3-Cyanophenylacetate structure is notable for its aromatic ring, which serves as a central platform for various substituents. The presence of the bromine atom at position 2 and the cyano group at position 3 introduces electronic effects that can influence the reactivity and stability of the molecule. Additionally, the aminomethyl group at position 6 adds a layer of complexity, enabling this compound to participate in diverse chemical reactions, such as nucleophilic substitutions and cross-coupling reactions.

Recent studies have highlighted the potential of Ethyl 6-Aminomethyl-2-Bromo-3-Cyanophenylacetate as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel antibiotics and anticancer agents. The compound's ability to undergo selective transformations has been leveraged to construct highly functionalized scaffolds that mimic natural products. This has opened new avenues for medicinal chemists seeking to design drugs with improved efficacy and reduced toxicity.

In terms of synthesis, Ethyl 6-Aminomethyl-2-Bromo-3-Cyanophenylacetate can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. One notable approach involves the use of palladium catalysts to facilitate cross-coupling reactions, enabling precise control over the substitution pattern on the aromatic ring. These methods have been optimized to achieve high yields and selectivity, making them suitable for large-scale production.

The applications of Ethyl 6-Aminomethyl-2-Bromo-3-Cyanophenylacetate extend beyond pharmaceuticals. It has been investigated for its potential in agrochemicals, particularly as a precursor for herbicides and insecticides. The compound's electronic properties make it an attractive candidate for designing molecules with specific biological activities. Furthermore, its versatility in undergoing various chemical transformations allows for the creation of derivatives with tailored properties.

From an environmental perspective, understanding the behavior of Ethyl 6-Aminomethyl-2-Bromo-3-Cyanophenylacetate in different ecosystems is crucial. Recent research has focused on its degradation pathways under aerobic and anaerobic conditions. Studies have shown that the compound can undergo biodegradation through microbial action, although its persistence in certain environments remains a concern. Efforts are underway to develop strategies for minimizing its environmental impact while maximizing its utility in industrial applications.

In conclusion, Ethyl 6-Aminomethyl-2-Bromo-3-Cyanophenylacetate (CAS No: 1805398-87-1) stands out as a multifaceted compound with significant potential across various scientific domains. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a valuable tool for researchers aiming to address pressing challenges in medicine, agriculture, and materials science.